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Compound of Interest

Compound Name: 3-Bromoaniline

Cat. No.: B018343

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 3-
bromoaniline (CAS No: 591-19-5), a key intermediate in the synthesis of pharmaceuticals and
dyes. The document presents quantitative data in a structured format and includes a detailed
experimental protocol for melting point determination, a critical parameter for substance
identification and purity assessment.

Introduction

3-Bromoaniline, also known as m-bromoaniline or 1-amino-3-bromobenzene, is an aromatic
amine with the chemical formula CeHeBrN.[1] Its molecular structure, featuring a bromine atom
at the meta position relative to the amino group on the benzene ring, imparts unique reactivity
that is leveraged in various organic syntheses.[2] Accurate knowledge of its physical properties
is essential for its handling, application in reaction design, and for quality control in research
and industrial settings.

Physical and Chemical Properties

The physical characteristics of 3-bromoaniline have been extensively documented. It typically
appears as a colorless to light brown liquid or crystalline solid.[1][3] A summary of its key
physical properties is presented below. It is important to note the variability in the reported
melting point, which may be attributed to different levels of purity or experimental conditions.
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The lower range (15-18°C) is more commonly cited in chemical supplier safety data sheets and

databases.

Table 1: Physical Properties of 3-Bromoaniline

Property Value Source(s)
Molecular Formula CeHeBrN [1112][3]
Molecular Weight 172.02 g/mol [11[2][3]
Melting Point 15-18°C [1114]
16.8 °C [5][6]

17 °C [7]

29-31°C [2]

Boiling Point 251 °C [415117]
251 - 253 °C [1]

220 - 222 °C [2]

Density 1.58 g/mL at 25 °C [1][4][5]

Refractive Index (n20/D)

1.625

[1]141[5]

Appearance

Yellow to clear to brown liquid

or solid

[1]

Off-white to light brown

crystalline solid

[3]

Solubility

Insoluble or slightly soluble in
water.[3][7] Soluble in organic
solvents such as ethanol,
ether, and acetone.[2][3][8]

Vapor Pressure

0.04 mmHg

[9]

Experimental Protocol: Melting Point Determination
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The melting point of a compound is the temperature at which it transitions from a solid to a
liquid state. It is a fundamental property used to identify a substance and assess its purity.[10]
Impurities typically cause a depression and broadening of the melting point range.[10] The
following protocol describes the capillary method, a standard technique for determining the
melting point of a solid organic compound.

Materials:

e 3-Bromoaniline sample

o Capillary tubes (sealed at one end)

e Melting point apparatus (e.g., Mel-Temp or Thiele tube)
e Thermometer (calibrated)

o Mortar and pestle (optional, for solid samples)

e Spatula

Procedure:

o Sample Preparation: If the 3-bromoaniline sample is solid, place a small amount on a clean,
dry surface. If necessary, finely powder the crystals using a mortar and pestle to ensure
uniform packing.[11]

o Loading the Capillary Tube: Push the open end of a capillary tube into the powdered sample.
A small amount of the compound will enter the tube. Invert the tube and gently tap it on a
hard surface to pack the sample into the sealed end.[12] Repeat until the sample occupies 1-
2 mm of height in the tube.[11]

o Apparatus Setup (Digital Apparatus):

o Place the loaded capillary tube into one of the sample slots in the heating block of the
melting point apparatus.[10]

o Ensure the thermometer is correctly positioned to accurately measure the temperature of
the block.
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o Approximate Melting Point Determination:

o Set the apparatus to heat rapidly to get an approximate melting point.[10] This provides a
rough estimate and saves time.

o Observe the sample through the viewing lens.
o Allow the apparatus to cool sufficiently before the precise determination.
o Accurate Melting Point Determination:

o Prepare a new sample in a fresh capillary tube. Using a melted sample again will give
inaccurate results.[12]

o Place the new sample in the apparatus.

o Heat the block rapidly to a temperature about 15-20°C below the approximate melting
point found eatrlier.

o Reduce the heating rate to approximately 1-2°C per minute to ensure the temperature of
the sample and the thermometer are in equilibrium.[10]

e Recording the Melting Point Range:
o Record the temperature (T1) at which the first drop of liquid appears.[11]

o Continue heating slowly and record the temperature (T2) at which the entire sample has
completely melted into a clear liquid.[11]

o The melting point is reported as the range from T1 to T2. A pure compound will typically
have a sharp melting range of 0.5-1.0°C.[10]

o Safety Precautions:
o Always wear safety goggles.

o The melting point apparatus can reach high temperatures; handle with care to avoid
burns.[13]
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Visualization of Experimental Workflow

The logical flow for determining the melting point of 3-bromoaniline is crucial for obtaining
accurate and reproducible results. The following diagram illustrates this workflow.
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Workflow for Melting Point Determination
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Caption: Experimental workflow for melting point determination.
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Spectral Data

For unambiguous identification, physical properties are often supplemented with spectral data.
Various spectral information for 3-bromoaniline is available in public databases, including:

e Mass Spectrometry (MS): Provides information on the mass-to-charge ratio, confirming the
molecular weight.[14]

o Infrared (IR) Spectroscopy: Identifies functional groups present in the molecule.[15]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: Both tH NMR and 13C NMR data are
available, which elucidate the carbon-hydrogen framework of the molecule.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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